Cas no 864841-55-4 (Agn-PC-00eez5)
Agn-PC-00eez5 structure
Product Name:Agn-PC-00eez5
CAS No:864841-55-4
MF:C13H14OS
MW:218.314662456512
CID:2809344
PubChem ID:11701327
Update Time:2025-04-21
Agn-PC-00eez5 Chemical and Physical Properties
Names and Identifiers
-
- AGN-PC-00EEZ5
- DTXCID20421632
- 6-Ethynyl-4,4-dimethylthiochroman 1-oxide
- SCHEMBL4372175
- DTXSID50470815
- 864841-55-4
- starbld0007544
- Agn-PC-00eez5
-
- Inchi： 1S/C13H14OS/c1-4-10-5-6-12-11(9-10)13(2,3)7-8-15(12)14/h1,5-6,9H,7-8H2,2-3H3
- InChI Key： LXDMIKKQYNTSSA-UHFFFAOYSA-N
- SMILES： S1(C2C=CC(C#C)=CC=2C(C)(C)CC1)=O
Computed Properties
- Exact Mass: 218.07653624Da
- Monoisotopic Mass: 218.07653624Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 36.3Ų
Agn-PC-00eez5 Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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